Lithium;2-(2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)acetate

• IUPAC Name: lithium;2-(2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)acetate
• InChI: InChI=1S/C9H9N3O2.Li/c1-5-10-4-7-6(2-8(13)14)3-11-9(7)12-5;/h3-4H,2H2,1H3,(H,13,14)(H,10,11,12);/q;+1/p-1
• InChI Key: SDPIPQUDIZPBKI-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=NC=C2C(=CNC2=N1)CC(=O)[O-]
• Molecular Formula: C9H8LiN3O2
• Molecular Weight: 197.1 g/mol

Description

“Lithium;2-(2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)acetate” is a compound that belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives.

Synthesis Analysis

The synthesis of similar compounds has been accomplished through methylation of 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction. The IR spectrum shows peaks at 3137 (NH), 1676 (C=O), 1609 (C=N) cm^-1.

Chemical Reactions Analysis

The reaction of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, one compound was reported as a yellow solid with a melting point of 287–288 °C. The 1H NMR and 13C NMR spectra were also provided.

Scientific Research Applications

Neuroprotective and Neurotrophic Effects

Lithium has been widely studied for its neuroprotective and neurotrophic effects. Research indicates that lithium can enhance neuronal viability and function, as demonstrated by increased levels of N-acetyl-aspartate in the human brain, which is a marker of neuronal health. These effects are believed to be mediated through the inhibition of glycogen synthase kinase-3β (GSK-3β), promoting neuroprotective mechanisms including enhanced expression of Bcl-2, a major neuroprotective protein, and decreased expression of pro-apoptotic proteins (Moore et al., 2000; Chuang et al., 2002).

Enhancement of Cementogenic Differentiation

In the context of periodontal tissue engineering, lithium ions have been shown to stimulate cementogenic differentiation of human periodontal ligament-derived cells (hPDLCs). This is achieved through the activation of the Wnt/β-catenin signalling pathway, indicating a potential application in regenerative dentistry (Pingping Han et al., 2012).

Molecular and Cellular Biology

Lithium influences various molecular and cellular processes. It has been observed to modulate the expression of genes encoding nucleosome-associated functions in Caenorhabditis elegans, suggesting a novel mechanism of action that involves histone methylation and chromatin structure modifications (G. McColl et al., 2008).

Lithium in Material Science

In the field of material science, lithium compounds, such as lithium salts of bis(trifluoromethanesulfonyl)imide, are being explored for their use in high conductivity molten salts and solid polymer electrolytes. These compounds exhibit reduced melting points and in some cases are liquid at room temperature, making them potential candidates for electrolytes in lithium batteries and other electrochemical devices (D. R. McFarlane et al., 2000).

Potential Therapeutic Applications

Beyond its well-known psychiatric applications, lithium's neuroprotective properties suggest potential therapeutic uses in neurodegenerative diseases such as Alzheimer's disease. Lithium's ability to lower τ and β-amyloid levels in cerebrospinal fluid is currently under investigation, which could open new avenues for the treatment of Alzheimer's and related disorders (J. Zhong & Wei-Hua Lee, 2007).

Mechanism of Action

Target of Action

The primary target of this compound is JAK1 (Janus Kinase 1) . JAK1 is a protein tyrosine kinase that plays a crucial role in the JAK-STAT signaling pathway, which is involved in cell growth, differentiation, cell migration, and apoptosis .

Mode of Action

The compound acts as a selective inhibitor of JAK1 . It binds to the kinase domain of JAK1, inhibiting its activity . This inhibition disrupts the JAK-STAT signaling pathway, leading to changes in the transcription of specific genes .

Biochemical Pathways

The inhibition of JAK1 affects the JAK-STAT signaling pathway . This pathway is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, which triggers DNA transcription and activity of various genes .

Pharmacokinetics

The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are crucial for its bioavailability . The compound was optimized as a lead compound through in vitro ADME, hERG, kinase profiling, and pharmacokinetic tests . .

Result of Action

The result of the compound’s action is the inhibition of JAK1, which leads to the disruption of the JAK-STAT signaling pathway . This disruption can lead to changes in cell growth, differentiation, cell migration, and apoptosis .

Future Directions

The future directions for “Lithium;2-(2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)acetate” and similar compounds could involve further development as multi-targeted kinase inhibitors with enhanced potency. Additionally, more research could be conducted to explore their potential applications in other fields.